1,4-oxazepane-5-carboxylic acid hydrochloride

• IUPAC Name: 1,4-oxazepane-5-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO3.ClH/c8-6(9)5-1-3-10-4-2-7-5;/h5,7H,1-4H2,(H,8,9);1H
• InChI Key: HFNMSYQSGBJSIU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCNC1C(=O)O.Cl
• Molecular Formula: C6H12ClNO3
• Molecular Weight: 181.62 g/mol

Description

1,4-Oxazepane-5-carboxylic acid hydrochloride, also known as OXH, is a compound that has many potential uses in scientific research. It is a cyclic compound that contains both an oxazepane ring and a carboxylic acid group. OXH can be synthesized in the laboratory, and is used in a variety of scientific applications.

Scientific Research Applications

1,4-oxazepane-5-carboxylic acid hydrochloride has a variety of potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including cyclic peptides and small molecules. 1,4-oxazepane-5-carboxylic acid hydrochloride has also been used in the synthesis of peptide-based drugs, and has been used in the study of enzyme-catalyzed reactions. In addition, 1,4-oxazepane-5-carboxylic acid hydrochloride has been used in the study of the structure and function of proteins, as well as in the study of the structure and function of nucleic acids.

Mechanism of Action

The mechanism of action of 1,4-oxazepane-5-carboxylic acid hydrochloride is not fully understood. However, it is believed that 1,4-oxazepane-5-carboxylic acid hydrochloride is able to interact with certain proteins and nucleic acids in a manner similar to other cyclic compounds. Specifically, 1,4-oxazepane-5-carboxylic acid hydrochloride is believed to form hydrogen bonds with certain amino acid residues, and to interact with nucleic acid bases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,4-oxazepane-5-carboxylic acid hydrochloride are not fully understood. However, it is believed that 1,4-oxazepane-5-carboxylic acid hydrochloride is able to modulate the activity of certain enzymes and proteins, and to alter the structure and function of certain nucleic acids. In addition, 1,4-oxazepane-5-carboxylic acid hydrochloride is believed to interact with certain cell receptors, and may be involved in the regulation of gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,4-oxazepane-5-carboxylic acid hydrochloride in laboratory experiments is its stability. 1,4-oxazepane-5-carboxylic acid hydrochloride is a cyclic compound, and is therefore less susceptible to degradation than other compounds. In addition, 1,4-oxazepane-5-carboxylic acid hydrochloride can be synthesized in the laboratory, making it readily available for use in experiments. However, 1,4-oxazepane-5-carboxylic acid hydrochloride is also relatively expensive, and can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for 1,4-oxazepane-5-carboxylic acid hydrochloride research. One area of research is the development of new methods for synthesizing 1,4-oxazepane-5-carboxylic acid hydrochloride. Additionally, there is potential for further research into the mechanism of action of 1,4-oxazepane-5-carboxylic acid hydrochloride, as well as its biochemical and physiological effects. Finally, further research is needed to explore the potential applications of 1,4-oxazepane-5-carboxylic acid hydrochloride in drug development, as well as its potential use in the study of proteins and nucleic acids.

Synthesis Methods

1,4-oxazepane-5-carboxylic acid hydrochloride can be synthesized in the laboratory using a variety of methods. The most common method for synthesizing 1,4-oxazepane-5-carboxylic acid hydrochloride involves the reaction of a carboxylic acid with an oxazepane derivative. This reaction typically proceeds in the presence of an acid catalyst, such as hydrochloric acid. The resulting product is 1,4-oxazepane-5-carboxylic acid hydrochloride. Other methods of synthesis include the reaction of an oxazepane derivative with a carboxylic acid chloride, and the reaction of an oxazepane derivative with an aldehyde.